Cas no 332128-44-6 ([(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester)

• Product Name: [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester
• CAS No: 332128-44-6
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 3070469
• PubChem ID: 3126931
• Update Time: 2025-06-08

[(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester
• Ethyl 2-(N-(4-bromophenyl)-2-(piperidin-1-yl)acetamido)acetate
• Ethyl2-(N-(4-bromophenyl)-2-(piperidin-1-yl)acetamido)acetate
• AKOS000573539
• ethyl [4-bromo(1-piperidinylacetyl)anilino]acetate
• AG-690/13508025
• 332128-44-6

• MDL： MFCD01818138
• Inchi： 1S/C17H23BrN2O3/c1-2-23-17(22)13-20(15-8-6-14(18)7-9-15)16(21)12-19-10-4-3-5-11-19/h6-9H,2-5,10-13H2,1H3
• InChI Key： AROMYYODDMPXQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC(=O)OCC)C(CN1CCCCC1)=O

Computed Properties

• Exact Mass: 382.08921Da
• Monoisotopic Mass: 382.08921Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.9Ų

Additional information on [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester

Latest Research Briefing on [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester (CAS: 332128-44-6)

In recent years, the compound [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester (CAS: 332128-44-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of a bromophenyl group and a piperidine moiety suggests its utility as a versatile intermediate or a bioactive scaffold in medicinal chemistry. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester. The researchers employed a multi-step synthesis approach, starting from 4-bromoaniline, followed by acylation with chloroacetyl chloride, and subsequent reaction with piperidine. The final step involved esterification to yield the target compound. The study reported a high yield (78%) and purity (>98%), making this synthetic route feasible for large-scale production. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further biological evaluations.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the biological activity of [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester. The compound demonstrated moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. Specifically, it showed an IC50 value of 12.3 µM against the ABL1 kinase, a target in chronic myeloid leukemia. While the activity was not as potent as existing clinical inhibitors, the study highlighted the compound's potential as a lead for further optimization. Molecular docking studies suggested that the bromophenyl group interacts with hydrophobic pockets in the kinase active site, while the piperidine moiety contributes to binding affinity.

In addition to its kinase inhibitory properties, [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester has been investigated for its role in modulating neurotransmitter receptors. A 2023 study in the European Journal of Pharmacology found that the compound exhibited affinity for the sigma-1 receptor (σ1R), with a Ki value of 1.2 µM. The sigma-1 receptor is implicated in various neurological disorders, including Alzheimer's disease and depression. The study suggested that the compound's piperidine moiety might be responsible for its σ1R binding, opening avenues for developing novel neurotherapeutics. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester as a therapeutic agent. A 2024 review in Drug Discovery Today highlighted the need for improved selectivity and reduced off-target effects. The review also emphasized the importance of optimizing the compound's solubility and metabolic stability, as preliminary studies indicated rapid hepatic clearance. Future research directions may include structural modifications to enhance bioavailability and target engagement, as well as comprehensive toxicity studies to ensure safety.

In conclusion, [(4-Bromo-phenyl)-(2-piperidin-1-yl-acetyl)-amino]-acetic acid ethyl ester (CAS: 332128-44-6) represents a promising scaffold in chemical biology and drug discovery. Recent studies have elucidated its synthetic accessibility, kinase inhibitory activity, and sigma-1 receptor affinity, positioning it as a versatile candidate for further investigation. However, addressing its pharmacological limitations will be critical for advancing this compound toward clinical applications. Continued research in this area holds the potential to yield novel therapeutics for cancer and neurological disorders.